1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine

• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol
• IUPAC Name: 1-(3-bromopyridin-2-yl)oxy-2-methylpropan-2-amine
• InChI: InChI=1S/C9H13BrN2O/c1-9(2,11)6-13-8-7(10)4-3-5-12-8/h3-5H,6,11H2,1-2H3
• InChI Key: IWVDTWLXFNKAOD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(C=CC=N1)Br)N

Description

1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine (CAS: 1423032-07-8) is an organic compound with the molecular formula C₉H₁₄BrClN₂O (hydrochloride salt form). It features a 3-bromo-2-pyridyloxy group linked to a 2-methylpropan-2-amine backbone. The compound is cataloged as a life science product by American Elements, though detailed safety and pharmacological data remain unpublished . Its structural uniqueness lies in the brominated pyridine ring and ether-oxygen bridge, which may influence electronic properties, solubility, and receptor interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine typically involves the following steps:

Bromination of 2-pyridyl: The starting material, 2-pyridyl, is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride.

Etherification: The brominated pyridine is then reacted with 2-methylpropan-2-amine in the presence of a base such as sodium hydride or potassium carbonate to form the desired ether linkage.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The bromine atom can be reduced to form the corresponding hydrogenated compound.

Substitution: The bromine atom can be substituted with other nucleophiles such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride or catalytic hydrogenation can be employed.

Substitution: Nucleophiles such as sodium hydroxide, ammonia, or alkyl halides can be used under appropriate conditions.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Hydrogenated derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine is a chemical compound with a variety of applications in scientific research, including roles in chemistry, biology, medicine, and industry. The uniqueness of this compound arises from the presence and positioning of the bromine atom on the pyridine ring, influencing its reactivity, electronic properties, and interactions.

Scientific Research Applications

1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine has several scientific research applications:

• Chemistry It serves as a building block in organic synthesis for creating more complex molecules.
• Biology It is investigated as a potential ligand in biochemical assays and as a probe for studying biological systems.
• Medicine It is explored for potential pharmacological properties and as a precursor for drug development. Its mechanism of action in medicinal chemistry involves interactions with biological targets like enzymes or receptors, modulating their activity through binding interactions. The bromine atom and amine group can participate in hydrogen bonding, electrostatic, and hydrophobic interactions, affecting the compound’s biological activity.
• Industry It is utilized in developing advanced materials and as an intermediate in synthesizing specialty chemicals.

Chemical Reactions

1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine can undergo several types of chemical reactions:

• Oxidation The amine group can be oxidized to form nitroso or nitro compounds using reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions. Major products formed include nitroso or nitro derivatives.
• Reduction The bromine atom can be reduced to form a corresponding hydrogenated compound using reagents such as lithium aluminum hydride or catalytic hydrogenation. The major product formed is hydrogenated derivatives.
• Substitution The bromine atom can be substituted with other nucleophiles such as hydroxyl, amino, or alkyl groups, using reagents like sodium hydroxide, ammonia, or alkyl halides under appropriate conditions. This reaction leads to the formation of various substituted pyridine derivatives.

Similar Compounds

Similar compounds include:

• 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-propan-2-amine
• 1-[(3-Fluoro-2-pyridyl)oxy]-2-methyl-propan-2-amine
• 1-[(3-Iodo-2-pyridyl)oxy]-2-methyl-propan-2-amine

Mechanism of Action

The mechanism of action of 1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The bromine atom and the amine group can participate in hydrogen bonding, electrostatic interactions, and hydrophobic interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Brominated Aromatic Amines with Fluorine Substitution

Compound : 1-(3-Bromo-5-fluorophenyl)-2-methylpropan-2-amine (CAS: 1539067-46-3)

• Molecular Formula : C₁₀H₁₃BrFN
• Molecular Weight : 246.12 g/mol
• Key Features: Replaces the pyridyloxy group with a fluorophenyl ring. However, the absence of an oxygen bridge reduces hydrogen-bonding capacity, which may limit solubility in polar solvents .

Comparison Table :

Property	Target Compound	1-(3-Bromo-5-fluorophenyl) Derivative
Aromatic Group	3-Bromo-2-pyridyloxy	3-Bromo-5-fluorophenyl
Amine Backbone	2-Methylpropan-2-amine	2-Methylpropan-2-amine
Molecular Weight	288.59 (HCl salt)	246.12
Halogen Substitution	Br (pyridine)	Br (phenyl), F (para position)

Positional Isomers of Pyridyloxy Amines

Compound : 3-((4-Bromopyridin-2-yl)oxy)propan-1-amine (CAS: 1289076-09-0)

• Molecular Formula : C₈H₁₁BrN₂O
• Key Features : Bromine is positioned at the 4-pyridyl site instead of 3-pyridyl. The primary amine (propan-1-amine) contrasts with the tertiary amine in the target compound. This positional isomerism may alter binding affinity in biological systems due to steric and electronic differences .

Bromophenyl Ethylamine Derivatives

Compound : 1-(3-Bromophenyl)ethylamine (CAS: 1281963-86-7)

• Molecular Formula : C₁₂H₁₆BrN
• Key Features : A bromophenyl-ethyl group replaces the pyridyloxy moiety. The propenyl substituent increases lipophilicity (predicted logP >3), suggesting enhanced membrane permeability but reduced aqueous solubility compared to the target compound .

Polysubstituted Bromo-Chloro-Methoxy Derivatives

Compound : 1-(3-Bromo-5-chloro-2-methoxyphenyl)-3-cyclohexylpropan-1-amine

• Molecular Formula: C₁₆H₂₃BrClNO
• Molecular Weight : 360.72 g/mol
• Key Features: Additional chloro and methoxy groups on the phenyl ring introduce steric bulk and electron-withdrawing effects.

Physicochemical and Pharmacological Considerations

Parameter	Target Compound	Key Analogs (e.g., )
Solubility	Likely moderate (HCl salt enhances aqueous solubility)	Lower in lipophilic analogs (e.g., )
Electron Effects	Pyridyloxy group offers H-bonding and π-stacking potential	Fluorine or chloro substituents increase electronegativity
Metabolic Stability	Bromine may reduce oxidative metabolism	Fluorine enhances stability; methoxy groups may undergo demethylation

Biological Activity

1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and comparative studies with similar compounds.

Chemical Structure and Properties

The compound features a bromine substituent on a pyridine ring, which influences its reactivity and biological interactions. The presence of the amine group allows for various chemical reactions, such as oxidation and substitution, which can enhance its pharmacological properties.

The biological activity of 1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine is primarily attributed to its ability to interact with specific biological targets, such as enzymes and receptors. The bromine atom and the amine group facilitate hydrogen bonding and electrostatic interactions, which are crucial for modulating the activity of these targets.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical biochemical pathways.
• Receptor Modulation : It can act as a ligand for various receptors, potentially influencing signal transduction pathways.

Biological Activities

• Anticancer Activity :
  Recent studies have indicated that compounds similar to 1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine exhibit significant anticancer properties. For example, derivatives have been shown to inhibit microtubule assembly in cancer cells at concentrations as low as 20 μM, leading to apoptosis in breast cancer cell lines (MDA-MB-231) .

  Compound	IC50 (μM)	Cell Line
  7d	1.0	MDA-MB-231
  7h	1.0	MDA-MB-231
  10c	10.0	MDA-MB-231

• Antimicrobial Activity :
  The compound has also been investigated for its antibacterial properties against Gram-positive bacteria, including strains resistant to methicillin. Minimal inhibitory concentrations (MIC) were found to be between 2.5–10 μg/ml, indicating a potent bactericidal effect .

  Bacterial Strain	MIC (μg/ml)
  Staphylococcus aureus	5
  Enterococcus faecalis	10
  Streptococcus pyogenes	7.5

• Potential Ligand Applications :
  The compound is being explored as a ligand in biochemical assays due to its ability to bind selectively to certain proteins, potentially leading to the development of new therapeutic agents .

Comparative Studies

Comparative analysis with structurally similar compounds reveals that the bromine substituent significantly enhances the biological activity of 1-[(3-Bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine compared to its chloro and fluoro analogs. This is attributed to the larger size and polarizability of bromine, which affects electronic properties and binding interactions .

Case Studies

• Breast Cancer Treatment :
  In vitro studies demonstrated that analogs of the compound could induce apoptosis in breast cancer cells by enhancing caspase activity significantly at low concentrations (1 μM) .
• Antibacterial Efficacy :
  A study highlighted the efficacy of this compound against multidrug-resistant strains, suggesting potential for development into new antibiotics .